Cas no 476-70-0 (Boldine)

• Product Name: Boldine
• CAS No: 476-70-0
• MF: C₁₉H₂₁NO₄
• MW: 327.3743
• MDL: MFCD00135040
• CID: 37639
• PubChem ID: 248507
• Update Time: 2024-10-29

Boldine Chemical and Physical Properties

Names and Identifiers

• (+)-boldine
• boldine--chloroform
• (6aS)-1,10-dimethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-2,9-diol
• BOLDINE
• 1,10-Dimethoxy-2,9-dihydroxyaporphine
• 2,9-Dihydroxy-1,10-dimethoxyaporphine
• Boldin
• Boldine chloroform
• EINECS 207-509-9
• Uniboldina
• [ "" ]
• (S)-Boldine
• (S)-(+)-Boldine
• 1,10-Dimethoxy-6a-alpha-aporphine-2,9-diol
• LZJRNLRASBVRRX-ZDUSSCGKSA-N
• 8I91GE2769
• (6AS)-5,6,6A,7-TETRAHYDRO-1,10-DIMETHOXY-6-METHYL-4H-DIBENZO(DE,G)QUINOLINE-2,9-DIOL
• NCGC00017314-01
• Boldine, analytical reference material
• SCHEMBL177550
• A872092
• (S)-1,10-dimethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-2,9-diol
• C09365
• HY-N6973
• Prestwick_46
• HMS2096H22
• NSC-65689
• 5,6,6a,7-Tetrahydro-1,10-dimethoxy-6-methyl-4H-dibenzo[de,g]quinoline-2,9-diol
• CHEMBL388342
• CHEBI:3148
• s9050
• BOLDINE [WHO-DD]
• 476-70-0
• 1,10-dimethoxy-6aalpha-aporphine-2,9-diol
• Boldine, analytical standard
• Q2070105
• MFCD00135040
• cid_10154
• 6a-alpha-APORPHINE-2,9-DIOL, 1,10-DIMETHOXY-
• NCGC00179547-01
• CAS-476-70-0
• BOLDINE [EP MONOGRAPH]
• 4H-Dibenzo(de,g)quinoline-2,9-diol, 5,6,6a,7-tetrahydro-1,10-dimethoxy-6-methyl-, (6aS)-
• BRN 0094036
• 5-21-06-00118 (Beilstein Handbook Reference)
• 6a.alpha.-Aporphine-2,9-diol, 1,10-dimethoxy-
• 1,10-Dimethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-2,9-diol, (S)-
• 1ST159059
• HMS2235B04
• NSC 65689
• NS00004847
• UNII-8I91GE2769
• 4H-Dibenzo[de,g]quinoline-2,9-diol, 5,6,6a,7-tetrahydro-1,10-dimethoxy-6-methyl-, (S)-
• ex Peumus boldus
• NCGC00016454-02
• BOLDINE (EP MONOGRAPH)
• ZB1855
• cid_248507
• TNP00245
• NCGC00016454-01
• AKOS015912953
• CCG-208461
• 1,10-DIMETHOXY-6A.ALPHA.-APORPHINE-2,9-DIOL
• BPBio1_000528
• Boldine, European Pharmacopoeia (EP) Reference Standard
• 1,10-Dimethoxy-6a-.alpha.-aporphine-2,9-diol
• 2,6-dihydroxy-3,5-dimethoxyaporphine
• AC-34043
• CS-0013445
• DTXSID40883394
• 4H-Dibenzo[de,g]quinoline-2,9-diol, 5,6,6a,7-tetrahydro-1,10-dimethoxy-6-methyl-, (6aS)-
• (+)-(S)-Boldine
• BSPBio_000480
• Aprophine alkaloid
• AS-17759
• SMR001233248
• 6aalpha-Aporphine-2,9-diol, 1,10-dimethoxy-
• BOLDINE [MI]
• BDBM50202318
• Prestwick3_000600
• BRD-K03440695-001-02-6
• 4H-Dibenzo(de,g)quinoline-2,9-diol, 5,6,6a,7-tetrahydro-1,10-dimethoxy-6-methyl-, (S)-
• MLS002153899
• KBio3_001757
• Prestwick0_000600
• BRD-A44966919-001-09-8
• MEGxp0_001692
• NCGC00017314-03
• NCGC00178611-01
• NSC65689
• KBio2_004172
• Spectrum2_000595
• Spectrum4_001888
• SY232625
• NCGC00017314-02
• NCGC00095964-02
• AKOS015964955
• NCGC00017314-08
• DTXSID90871665
• 55056-93-4
• NCGC00095964-01
• Spectrum_001124
• SpecPlus_000519
• SDCCGMLS-0066945.P001
• SR-01000758928-5
• MLS000736729
• KBioGR_002420
• CCG-38516
• KBio1_001559
• CHEBI:95169
• NCGC00178611-02
• SPECTRUM1500862
• SPBio_000470
• KBio2_001604
• Prestwick1_000600
• CHEMBL1321247
• Spectrum3_000719
• HMS3372F12
• NCGC00017314-05
• SR-01000758928-6
• HMS1569H22
• BRD-A44966919-001-04-9
• DivK1c_006615
• Spectrum5_000516
• NCI60_019674
• 4H-Dibenzo[de,9-diol, 5,6,6a,7-tetrahydro-1,10-dimethoxy-6-methyl-, (S)-
• 6a.alpha.-Aporphine-2, 1,10-dimethoxy-
• ACon1_002196
• HMS2270O15
• Oprea1_772115
• KBioSS_001604
• MLS000876773
• NCGC00017314-04
• SR-01000758928
• Prestwick2_000600
• SMP1_000047
• SPBio_002699
• SMR000440559
• SCHEMBL177549
• KBio2_006740
• Q27166971
• 1,10-Dimethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-2,9-diol
• BSPBio_002537
• d-Boldine
• (-)-Boldine
• (9S)-4,16-dimethoxy-10-methyl-10-azatetracyclo[7.7.1.0(2),?.0(1)(3),(1)?]heptadeca-1(16),2,4,6,13(17),14-hexaene-5,15-diol
• Boldine

• MDL： MFCD00135040
• Inchi： 1S/C19H21NO4/c1-20-5-4-10-7-15(22)19(24-3)18-12-9-16(23-2)14(21)8-11(12)6-13(20)17(10)18/h7-9,13,21-22H,4-6H2,1-3H3/t13-/m0/s1
• InChI Key： LZJRNLRASBVRRX-ZDUSSCGKSA-N
• SMILES： O(C([H])([H])[H])C1=C(C([H])=C2C([H])([H])C([H])([H])N(C([H])([H])[H])[C@@]3([H])C([H])([H])C4=C([H])C(=C(C([H])=C4C1=C32)OC([H])([H])[H])O[H])O[H]
• BRN： 0094036

Computed Properties

• Exact Mass: 327.14700
• Monoisotopic Mass: 327.147058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2
• Surface Charge: 0
• Tautomer Count: 105
• XLogP3: 2.7
• Molecular Weight: 327.4

Experimental Properties

• Color/Form: Powder
• Density: 1.2223 (rough estimate)
• Melting Point: 162-164 ºC
• Boiling Point: 529.3°C at 760 mmHg
• Flash Point: 273.9 °C
• Refractive Index: 1.5000 (estimate)
• PSA: 62.16000
• LogP: 2.80500
• Solubility: Soluble in ethanol, chloroform, dilute acid, slightly soluble in water, ether.
• Merck: 13,1316

Boldine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Hazardous Material transportation number：UN 1544
• WGK Germany：3
• Hazard Category Code： R22
• Safety Instruction： S1; S20; S24/25; S45; S36; S26
• RTECS：CE0750000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines Aporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines